Propanoic acid, 2,4-hexadienyl ester
Propanoic acid, 2,4-hexadienyl ester
Brand Name:
Vulcanchem
CAS No.:
16491-24-0
VCID:
VC0092783
InChI:
InChI=1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3/b5-4+,7-6-
SMILES:
CC=CC=CCOC(=O)C(C)C
Molecular Formula:
C10H16O2
Molecular Weight:
168.23 g/mol
Propanoic acid, 2,4-hexadienyl ester
CAS No.: 16491-24-0
Main Products
VCID: VC0092783
Molecular Formula: C10H16O2
Molecular Weight: 168.23 g/mol
| CAS No. | 16491-24-0 |
|---|---|
| Product Name | Propanoic acid, 2,4-hexadienyl ester |
| Molecular Formula | C10H16O2 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | [(2Z,4E)-hexa-2,4-dienyl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3/b5-4+,7-6- |
| Standard InChIKey | CVYBRMSQMLJGOI-DEQVHDEQSA-N |
| Isomeric SMILES | C/C=C/C=C\COC(=O)C(C)C |
| SMILES | CC=CC=CCOC(=O)C(C)C |
| Canonical SMILES | CC=CC=CCOC(=O)C(C)C |
| Density | 0.902-0.906 |
| Physical Description | Light yellow liquid; Sweet, pineapple aroma with cinnamon undertones |
| Solubility | Practically insoluble or insoluble in water Soluble (in ethanol) |
| PubChem Compound | 5383810 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume